Cas no 1037206-84-0 (2-Amino-4-fluoro-5-methylbenzonitrile)

• Product Name: 2-Amino-4-fluoro-5-methylbenzonitrile
• CAS No: 1037206-84-0
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD16658717
• CID: 1097119
• PubChem ID: 58475391
• Update Time: 2025-06-15

2-Amino-4-fluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-fluoro-4-methylaniline
• 2-Amino-4-fluoro-5-methylbenzonitrile
• 2-Amino-4-ethyl-5-thiazolcarboxaldehyd
• 2-amino-4-ethyl-6-methylpyrimidine
• 2-amino-4-ethyl-benzoic acid methyl ester
• 5-Thiazolecarboxaldehyde, 2-amino-4-ethyl-
• ACMC-20lggy
• AGN-PC-00L1GC
• CTK3A3026
• 2-Amino-4-fluoro-5-methyl-benzonitrile
• 2-Amino-4-fluoro-5-methylaniline【2-Cyano-5-fluoro-4-methylaniline】
• 1037206-84-0
• W18366
• DB-313887
• CS-0061248
• A856947
• AS-61202
• SCHEMBL404670
• SY263097
• MFCD16658717
• 2-Amino-4-fluoro-5-methylaniline;2-Amino-4-fluoro-5-methylbenzonitrile
• SB75850
• AKOS024261716

• MDL： MFCD16658717
• Inchi： 1S/C8H7FN2/c1-5-2-6(4-10)8(11)3-7(5)9/h2-3H,11H2,1H3
• InChI Key： YAEPXRRKVAJHHQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C#N)C=C1C)N

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Amino-4-fluoro-5-methylbenzonitrile

2-Amino-4-fluoro-5-methylbenzonitrile (CAS No. 1037206-84-0): An Overview of a Versatile Compound in Modern Chemistry and Pharmaceutical Research

2-Amino-4-fluoro-5-methylbenzonitrile (CAS No. 1037206-84-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its specific functional groups, including an amino group, a fluorine atom, and a methyl group, exhibits a range of properties that make it valuable for various applications.

The molecular structure of 2-Amino-4-fluoro-5-methylbenzonitrile is particularly noteworthy. The presence of the amino group (-NH₂) imparts basicity and reactivity, making it an excellent starting material for the synthesis of more complex molecules. The fluorine atom (-F) introduces unique electronic and steric effects, which can influence the compound's reactivity and biological activity. The methyl group (-CH₃) adds steric bulk and can affect the compound's solubility and stability.

In the realm of pharmaceutical research, 2-Amino-4-fluoro-5-methylbenzonitrile has shown promise as an intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in the development of novel antiviral agents, anticancer drugs, and neuroprotective compounds. For instance, a 2021 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of a series of fluoro-substituted benzylamines with potent antiviral activity against influenza viruses.

The versatility of 2-Amino-4-fluoro-5-methylbenzonitrile extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its potential use in the development of advanced functional materials. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A 2022 study in the Journal of Materials Chemistry C demonstrated the use of this compound as a building block for highly efficient OLED materials with improved stability and performance.

The synthesis of 2-Amino-4-fluoro-5-methylbenzonitrile can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 4-fluoro-5-methylbenzonitrile with ammonia or an amine derivative under appropriate conditions. Another approach involves the selective fluorination and methylation of 2-amino-benzonitrile. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic processes, making large-scale production more feasible.

The physical properties of 2-Amino-4-fluoro-5-methylbenzonitrile, such as its melting point, boiling point, and solubility, are crucial for its handling and application. This compound typically appears as a white crystalline solid at room temperature. Its solubility in common organic solvents like dichloromethane (DCM) and dimethylformamide (DMF) makes it easy to work with in laboratory settings. However, care must be taken to avoid exposure to moisture and air to prevent degradation.

Safety considerations are also important when handling 2-Amino-4-fluoro-5-methylbenzonitrile. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used to minimize exposure risks. Standard laboratory safety protocols should be followed to ensure safe handling and storage.

In conclusion, 2-Amino-4-fluoro-5-methylbenzonitrile (CAS No. 1037206-84-0) is a multifaceted compound with significant potential in various scientific fields. Its unique molecular structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmaceutical science.